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Compound of Interest

Compound Name: Methyl formate-D4

Cat. No.: B12304694

Get Quote

In the realms of pharmaceutical development, mechanistic studies, and advanced materials

science, the substitution of hydrogen with its heavier, stable isotope, deuterium, is a critical

technique. Deuterated compounds, such as fully deuterated methyl formate (DCOOCD₃, or

methyl formate-d4), serve as indispensable tools. They are utilized as non-radioactive tracers

in metabolic studies, as solvents in Nuclear Magnetic Resonance (NMR) spectroscopy to avoid

proton signal interference, and in drug development to modulate metabolic pathways by

leveraging the kinetic isotope effect. This effect, stemming from the greater mass of deuterium,

results in a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H)

bond. Consequently, the physical and spectroscopic properties of deuterated molecules differ

measurably from their protium counterparts. This guide provides a comprehensive overview of

the physical properties of methyl formate-d4, offering both established data and field-proven

insights into its characterization and verification.

Core Physical Properties: A Comparative Analysis
The replacement of all four hydrogen atoms in methyl formate with deuterium results in a

significant increase in molecular weight and subtle but important changes in other physical

properties. While extensive experimental data for the fully deuterated species is not as
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widespread as for its non-deuterated analog, we can compile known values and predict others

based on established principles of isotopic effects.

Table 1: Comparative Physical Properties of Methyl Formate and Methyl Formate-d4
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Property
Methyl Formate
(HCOOCH₃)

Methyl Formate-d4
(DCOOCD₃)

Rationale for
Difference

CAS Number 107-31-3[1] 23731-40-0[2]
Unique identifier for

each isotopologue.

Molecular Formula C₂H₄O₂[1] C₂D₄O₂

Replacement of

protium (H) with

deuterium (D).

Molecular Weight 60.05 g/mol [1] 64.08 g/mol

Increased mass due

to four deuterium

atoms.

Appearance Colorless liquid[2] Colorless liquid[2]

Isotopic substitution

does not affect visible

color.

Melting Point -100 °C (-148 °F)[1]
Expected to be slightly

higher than -100 °C

Deuteration can lead

to stronger

intermolecular forces,

slightly raising the

melting point.

Boiling Point 32 °C (90 °F)[1]
Expected to be slightly

higher than 32 °C

Stronger

intermolecular forces

(van der Waals) due

to lower vibrational

frequencies in the

deuterated molecule

reduce zero-point

energy, leading to a

slightly higher boiling

point.[3]

Density 0.974 g/mL at 20 °C[4]
Expected to be >

0.974 g/mL

The increase in mass

is greater than the

change in molar

volume, resulting in a

higher density.
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Spectroscopic Characterization: The Fingerprint of
Deuteration
The most definitive method for confirming the identity and isotopic purity of methyl formate-d4
is through spectroscopic analysis. Each technique provides a unique and crucial piece of

evidence.

Mass Spectrometry (MS)
Mass spectrometry directly measures the mass-to-charge ratio (m/z) of the molecule and its

fragments, providing unequivocal proof of deuteration.

Molecular Ion (M+): The molecular ion peak for methyl formate-d4 will appear at m/z = 64.

This is a direct reflection of its increased molecular weight compared to the non-deuterated

version (m/z = 60).[5]

Key Fragmentation Pattern: The fragmentation pattern is a powerful diagnostic tool. In

electron ionization (EI-MS), the molecule breaks in predictable ways. Key expected

fragments for DCOOCD₃ include:

m/z = 35: Corresponding to the [CD₃O]⁺ fragment. This is a shift from the m/z = 31 peak

([CH₃O]⁺) seen in standard methyl formate, which is often the base peak.[5]

m/z = 30: Corresponding to the [DCO]⁺ fragment, resulting from the loss of the methoxy-

d3 radical (•OCD₃). This is shifted from m/z = 29 ([HCO]⁺).

The absence of significant peaks at m/z 60, 31, and 29 is a strong indicator of high

isotopic purity.

Infrared (IR) Spectroscopy
IR spectroscopy measures the vibrational frequencies of chemical bonds. The increased mass

of deuterium causes C-D bonds to vibrate at a lower frequency (wavenumber) than C-H bonds,

providing a clear spectral signature.

C-D Stretching Region: The most telling feature in the IR spectrum of methyl formate-d4 is

the appearance of strong absorption bands in the 2000-2250 cm⁻¹ region. These bands are
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attributed to the C-D stretching vibrations of the formyl (D-C=O) and methyl (-CD₃) groups.

Absence of C-H Stretching: Conversely, the characteristic C-H stretching bands typically

seen between 2800-3000 cm⁻¹ for standard methyl formate will be absent.[6]

Carbonyl (C=O) Stretch: The C=O stretching frequency, typically around 1720 cm⁻¹, may

experience a slight shift due to the electronic effects of the adjacent deuterium atom.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the gold standard for structural elucidation and is exceptionally powerful for assessing

isotopic labeling.

¹H (Proton) NMR: An ideal ¹H NMR spectrum of pure methyl formate-d4 will show no

signals. The absence of peaks is a powerful confirmation that all hydrogen atoms have been

replaced by deuterium. Trace peaks corresponding to residual protium in the sample or

solvent can be used to quantify isotopic purity.

¹³C NMR: The ¹³C NMR spectrum provides information about the carbon skeleton.

Chemical Shifts: The chemical shifts for the two carbon atoms in methyl formate-d4 will

be very similar to those in the standard compound (typically ~51 ppm for the methyl

carbon and ~161 ppm for the formyl carbon).[4]

C-D Coupling: Crucially, the signals will not be singlets. Due to coupling with the attached

deuterium atoms (which have a nuclear spin, I=1), the signals will be split into multiplets.

The formyl carbon (D-C=O) will appear as a triplet, and the methyl carbon (-CD₃) will

appear as a septet (a 1:3:6:7:6:3:1 pattern). This coupling provides definitive proof of the

location of the deuterium atoms.

Experimental Protocols: A Practical Guide
Protocol 1: Micro-Boiling Point Determination
Given the volatility and typically small sample sizes of isotopically labeled compounds, a micro-

boiling point determination using a Thiele tube is the preferred method.

Objective: To accurately determine the boiling point of a small liquid sample.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://www.benchchem.com/product/b12304694/docs?utm_src=pdf-body#introduction-the-scientific-value-of-isotopic-substitution
https://www.benchchem.com/product/b12304694/docs?utm_src=pdf-body#introduction-the-scientific-value-of-isotopic-substitution
https://www.docbrown.info/page06/spectra/methyl-methanoate-nmr13c.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12304694?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Apparatus Setup:

Secure a Thiele tube to a ring stand using a clamp. The tube should be filled with mineral

oil to a level just above the top of the side-arm.

Obtain a small sample tube (e.g., a 75 mm test tube) and attach it to a thermometer using

a small rubber band. The bottom of the sample tube should be level with the thermometer

bulb.

Create an inverted capillary by sealing one end of a capillary tube in a flame.[7]

Sample Preparation:

Add approximately 0.5 mL of methyl formate-d4 into the sample tube.

Place the inverted (sealed end up) capillary tube into the sample tube.[8]

Measurement:

Insert the thermometer/sample assembly into the Thiele tube, ensuring the sample is fully

immersed in the oil.

Gently heat the side-arm of the Thiele tube with a micro-burner or heat gun. This design

promotes even heat distribution via convection.

Observe the inverted capillary tube. As the liquid heats, trapped air will expand and exit as

a slow stream of bubbles.

Continue heating until a rapid, continuous stream of bubbles emerges from the capillary

tip. This indicates the vapor pressure of the liquid equals the external pressure.

Remove the heat source and allow the apparatus to cool slowly.

Data Acquisition:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.researchgate.net/figure/a-Mass-spectrum-of-methyl-formate-at-m-z60-b-mass-signal-of-CO2-at-m-z44-and-c-the_fig5_331216190
https://www.benchchem.com/product/b12304694/docs?utm_src=pdf-body#introduction-the-scientific-value-of-isotopic-substitution
https://upcommons.upc.edu/entities/publication/a0856117-6a79-4424-93fd-b541fd4235fe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12304694?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The stream of bubbles will slow and eventually stop. The moment the bubbles cease and

the liquid is drawn back into the capillary tube, the vapor pressure inside the capillary is

equal to the atmospheric pressure.

Record the temperature at this exact moment. This is the boiling point of the liquid.[7]

Record the ambient barometric pressure, as boiling point is pressure-dependent.

Causality Behind Choices:

Thiele Tube: Its specific shape creates a convection current in the heating oil, ensuring

uniform and gentle heating, which is critical for accuracy.[7]

Inverted Capillary: This acts as its own manometer, trapping the vapor of the substance. The

rapid bubbling signifies that the vapor pressure has overcome the atmospheric pressure. The

point at which the liquid re-enters is the precise equilibrium point.[8]

Protocol 2: NMR Sample Preparation and Analysis
Objective: To prepare a high-quality sample of methyl formate-d4 for ¹³C NMR analysis to

confirm its identity and isotopic labeling pattern.

Methodology:

Solvent and Standard Selection:

Choose a deuterated solvent in which the sample is soluble and whose signals do not

overlap with the expected sample signals. For methyl formate-d4, deuterated chloroform

(CDCl₃) or deuterated acetone (acetone-d6) are suitable choices.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), which

provides a reference signal at 0.0 ppm.

Sample Preparation:

In a clean, dry vial, dissolve approximately 20-50 mg of methyl formate-d4 in 0.6-0.7 mL

of the chosen deuterated solvent containing TMS.[6]
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Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution

through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, high-

quality 5 mm NMR tube. Solid impurities will degrade the magnetic field homogeneity and

broaden the spectral lines.[2]

NMR Spectrometer Setup:

Insert the NMR tube into the spectrometer.

The spectrometer will "lock" onto the deuterium signal of the solvent (e.g., the 'D' in

CDCl₃). This lock maintains a stable magnetic field during the experiment.

"Shim" the sample. This is an automated or manual process that optimizes the

homogeneity of the magnetic field across the sample volume, resulting in sharp, well-

resolved peaks.

Data Acquisition:

Acquire a standard proton-decoupled ¹³C NMR spectrum. This will show the chemical shift

of each carbon.

To observe the C-D coupling, acquire a proton-coupled (or non-decoupled) ¹³C NMR

spectrum. This is a critical step for this specific analysis.

Data Analysis:

Confirm the presence of two signals at the expected chemical shifts (~51 and ~161 ppm).

Analyze the multiplicity (splitting pattern) of each signal in the non-decoupled spectrum.

Verify that the formyl carbon is a triplet and the methyl carbon is a septet. The observation

of these specific patterns confirms the DCOOCD₃ structure.

Trustworthiness and Self-Validation:

The protocol is self-validating because the expected outcome is highly specific. The

combination of correct chemical shifts and the unique C-D coupling patterns provides a

multi-layered confirmation of the molecule's identity that would be nearly impossible to

produce with an incorrect substance.
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Logical Workflow: Quality Control and Verification
The following diagram illustrates a logical workflow for the comprehensive characterization and

quality control verification of a newly synthesized or procured batch of methyl formate-d4.
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Quality Control Workflow for Methyl Formate-d4 Verification

Initial Purity & Identity

Structural Confirmation

Physical Property Verification

Sample Receipt:
Methyl Formate-d4

Mass Spectrometry (GC-MS)
- Check m/z = 64

- Check for m/z = 60 (impurity)

Primary ID

¹H NMR Analysis
- Confirm absence of proton signals

- Quantify residual H-species

Isotopic Purity

Final QC Approval
Certificate of Analysis Issued

Fail

FT-IR Spectroscopy
- Confirm C-D stretches (~2200 cm⁻¹)
- Confirm absence of C-H stretches

Fail

¹³C NMR (Non-Decoupled)
- Confirm chemical shifts

- Verify C-D coupling (triplet & septet)

Definitive Structure

Micro-Boiling Point
- Compare with expected value

Fail

Density Measurement
- Compare with expected value

Pass

Click to download full resolution via product page

Caption: Quality control workflow for verifying the identity and purity of methyl formate-d4.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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